N-allyl-4-(4-methoxybenzo[d]thiazol-2-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-allyl-4-(4-methoxybenzo[d]thiazol-2-yl)piperazine-1-carboxamide, also known as MBTP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry.
Scientific Research Applications
Anti-Inflammatory Properties
The compound has been associated with anti-inflammatory properties . A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized and evaluated for anti-inflammatory activity . Compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition .
Antibacterial Activity
Thiazole derivatives, including those with the N-allyl-4-(4-methoxybenzo[d]thiazol-2-yl)piperazine-1-carboxamide structure, have been found to exhibit antibacterial activity . A number of substituted 2-amino benzothiazoles were synthesized as potential antibacterial agents .
Antifungal Activity
Thiazole derivatives are also known for their antifungal properties . The compound Abafungin, which contains a thiazole ring, is an example of an antifungal drug .
Antiviral Properties
Thiazole derivatives have been associated with antiviral properties . Ritonavir, an antiretroviral drug, contains a thiazole ring .
Antitumor or Cytotoxic Properties
Thiazole derivatives have been found to exhibit antitumor or cytotoxic properties . For instance, the drugs Bleomycine and Tiazofurin, which contain a thiazole ring, are used as antineoplastic drugs .
Neuroprotective Properties
Thiazole derivatives have been associated with neuroprotective properties . This makes them potential candidates for the treatment of neurological diseases .
Antioxidant Properties
Thiazole derivatives have been found to exhibit antioxidant properties . This makes them potential candidates for the treatment of diseases caused by oxidative stress .
Analgesic Properties
Thiazole derivatives have been associated with analgesic properties . This makes them potential candidates for the treatment of pain .
properties
IUPAC Name |
4-(4-methoxy-1,3-benzothiazol-2-yl)-N-prop-2-enylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c1-3-7-17-15(21)19-8-10-20(11-9-19)16-18-14-12(22-2)5-4-6-13(14)23-16/h3-6H,1,7-11H2,2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQWNZJMONBSAIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)NCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-allyl-4-(4-methoxybenzo[d]thiazol-2-yl)piperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.